![molecular formula C15H12F2N2O2 B3402830 N-(4-(2-amino-2-oxoethyl)phenyl)-3,4-difluorobenzamide CAS No. 1060311-87-6](/img/structure/B3402830.png)
N-(4-(2-amino-2-oxoethyl)phenyl)-3,4-difluorobenzamide
Overview
Description
N-(4-(2-amino-2-oxoethyl)phenyl)-3,4-difluorobenzamide, also known as DFB, is a small molecule inhibitor of the protein kinase CK2. CK2 is a ubiquitous serine/threonine kinase that regulates many cellular processes, including cell growth, proliferation, and apoptosis. DFB has been shown to inhibit CK2 activity in vitro and in vivo, and has been used as a tool compound to study the role of CK2 in various biological processes.
Mechanism of Action
N-(4-(2-amino-2-oxoethyl)phenyl)-3,4-difluorobenzamide inhibits CK2 activity by binding to the ATP-binding site of the enzyme. CK2 is a constitutively active kinase that is involved in many cellular processes, and its dysregulation has been implicated in various diseases, including cancer and inflammation. By inhibiting CK2 activity, this compound can modulate these disease processes.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects, including inhibition of cell growth and proliferation, induction of apoptosis, and modulation of gene expression. This compound has also been shown to have anti-inflammatory properties, and has been proposed as a potential treatment for inflammatory diseases such as rheumatoid arthritis.
Advantages and Limitations for Lab Experiments
N-(4-(2-amino-2-oxoethyl)phenyl)-3,4-difluorobenzamide has several advantages as a tool compound for studying CK2, including its high potency and selectivity for CK2 over other kinases. However, this compound also has some limitations, including its relatively low solubility and stability, which can make it difficult to work with in some experimental systems.
Future Directions
There are several potential future directions for research on N-(4-(2-amino-2-oxoethyl)phenyl)-3,4-difluorobenzamide and CK2. One area of interest is the development of more potent and selective CK2 inhibitors, which could have therapeutic potential for a variety of diseases. Another area of interest is the identification of downstream targets of CK2, which could provide insights into the cellular processes regulated by this kinase. Finally, the role of CK2 in viral infections is an area of active research, and the development of CK2 inhibitors such as this compound could have potential applications in antiviral therapy.
Scientific Research Applications
N-(4-(2-amino-2-oxoethyl)phenyl)-3,4-difluorobenzamide has been used as a tool compound to study the role of CK2 in various biological processes, including cancer, inflammation, and viral infections. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, and has been proposed as a potential therapeutic agent for cancer treatment. This compound has also been shown to have anti-inflammatory properties, and has been proposed as a potential treatment for inflammatory diseases such as rheumatoid arthritis. In addition, this compound has been shown to inhibit the replication of several viruses, including HIV, hepatitis C virus, and dengue virus.
properties
IUPAC Name |
N-[4-(2-amino-2-oxoethyl)phenyl]-3,4-difluorobenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12F2N2O2/c16-12-6-3-10(8-13(12)17)15(21)19-11-4-1-9(2-5-11)7-14(18)20/h1-6,8H,7H2,(H2,18,20)(H,19,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FYEAYYNZZIWZQD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CC(=O)N)NC(=O)C2=CC(=C(C=C2)F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12F2N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.